Cas no 771565-96-9 (2-(2-thiazolylmethylene)-Propanedinitrile)

• Product Name: 2-(2-thiazolylmethylene)-Propanedinitrile
• CAS No: 771565-96-9
• MF: C₇H₃N₃S
• MW: 161.183819055557
• MDL: MFCD06214304
• CID: 1117516
• PubChem ID: 22904712
• Update Time: 2025-06-12

2-(2-thiazolylmethylene)-Propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-thiazolylmethylene)-Propanedinitrile
• MFCD06214304
• 771565-96-9
• AKOS024328201
• CHEMBL3415411
• (1,3-thiazol-2-ylmethylene)malononitrile
• AS-9548
• 2-(1,3-thiazol-2-ylmethylidene)propanedinitrile
• 2-[(1,3-thiazol-2-yl)methylidene]propanedinitrile
• CS-0364846
• 2-(thiazol-2-ylmethylene)malononitrile
• SCHEMBL7535993

• MDL： MFCD06214304
• Inchi： 1S/C7H3N3S/c8-4-6(5-9)3-7-10-1-2-11-7/h1-3H
• InChI Key： QVHFIPMPSLSKPH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1/C=C(\C#N)/C#N

Computed Properties

• Exact Mass: 161.00476828g/mol
• Monoisotopic Mass: 161.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 299.7±50.0 °C at 760 mmHg
• Flash Point: 135.0±30.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-thiazolylmethylene)-Propanedinitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-thiazolylmethylene)-Propanedinitrile

Introduction to 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9)

2-(2-thiazolylmethylene)-Propanedinitrile, identified by the Chemical Abstracts Service Number (CAS No.) 771565-96-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound features a unique structural framework that combines a thiazole ring with a methylene bridge connected to a propanedinitrile moiety. Such structural motifs are of particular interest due to their potential in designing molecules with diverse biological activities.

The thiazole core, a five-membered aromatic ring incorporating sulfur and nitrogen atoms, is well-documented for its presence in numerous bioactive natural products and pharmacologically relevant compounds. The incorporation of a methylene group (-CH=) and a propanedinitrile unit (-CH₂CN) into this scaffold introduces additional reactivity and functionality, making it a versatile intermediate in synthetic chemistry. The CAS number 771565-96-9 uniquely identifies this specific compound, distinguishing it from other derivatives or analogs.

In recent years, the exploration of thiazole derivatives has gained considerable traction in medicinal chemistry, primarily due to their broad spectrum of biological activities. Researchers have been particularly interested in compounds that exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structure of 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9) suggests potential interactions with biological targets, which has spurred investigations into its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of the methylene group allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, while the propanedinitrile moiety can participate in nucleophilic additions or condensation reactions. These attributes make it an invaluable asset in the synthesis of novel heterocycles and pharmacophores.

Recent studies have begun to uncover the mechanistic insights into how thiazole-based compounds exert their biological effects. For instance, modifications at the 2-position of the thiazole ring can significantly alter the electronic properties and binding affinity to target proteins or enzymes. In the case of 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9), the conjugation between the thiazole ring and the methylene-propanedinitrile unit may influence its interaction with biological systems. This has prompted researchers to explore its derivatives as potential leads for drug discovery.

The synthesis of 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9) typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include condensation reactions to form the thiazole ring, followed by functionalization at the 2-position to introduce the methylene group and subsequently coupling with acetonitrile derivatives to form the propanedinitrile moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of thiazole derivatives to biological targets. These studies often reveal key interactions such as hydrogen bonding, π-stacking, and hydrophobic interactions that contribute to the biological activity of compounds like 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9). Such insights guide medicinal chemists in designing optimized analogs with enhanced potency and selectivity.

The pharmaceutical industry has shown particular interest in thiazole derivatives due to their safety profiles and ease of synthesis compared to more complex scaffolds. Several thiazole-based drugs have already reached clinical use or are in advanced stages of development for various therapeutic indications. The versatility of 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9) makes it a promising candidate for further investigation into new drug candidates.

In conclusion, 2-(2-thiazolylmethylene)-Propanedinitrile (CAS No. 771565-96-9) represents an intriguing compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic accessibility, position it as a valuable tool for medicinal chemists exploring novel therapeutic agents. As research continues to uncover new applications for this class of compounds, 2-(2-thiazolylmethylene)-Propanedinitrile is poised to play an important role in future drug discovery efforts.